Cas no 2167178-26-7 (4-(3-chloropyridin-4-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(3-chloropyridin-4-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2167178-26-7
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.659541368484
• CID: 5844824
• PubChem ID: 165791463
• Update Time: 2025-08-05

4-(3-chloropyridin-4-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloropyridin-4-yl)pyrrolidine-3-carboxylic acid
• 2167178-26-7
• EN300-1457625

• Inchi： 1S/C10H11ClN2O2/c11-9-5-12-2-1-6(9)7-3-13-4-8(7)10(14)15/h1-2,5,7-8,13H,3-4H2,(H,14,15)
• InChI Key： LWIUZHMDPJJPMA-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1C1CNCC1C(=O)O

Computed Properties

• Exact Mass: 226.0509053g/mol
• Monoisotopic Mass: 226.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 62.2Ų

Additional information on 4-(3-chloropyridin-4-yl)pyrrolidine-3-carboxylic acid

Introduction to 4-(3-chloropyridin-4-yl)pyrrolidine-3-carboxylic Acid (CAS No. 2167178-26-7)

4-(3-chloropyridin-4-yl)pyrrolidine-3-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2167178-26-7, has garnered considerable attention due to its potential applications in drug discovery and development. The molecular structure of this compound consists of a pyrrolidine ring linked to a chloropyridine moiety, which contributes to its distinctive chemical behavior and reactivity.

The pyrrolidine core is a common scaffold in many biologically active molecules, known for its ability to interact with various biological targets. In contrast, the chloropyridine substituent introduces additional functionality, enhancing the compound's versatility in synthetic chemistry. This combination makes 4-(3-chloropyridin-4-yl)pyrrolidine-3-carboxylic acid a valuable intermediate in the synthesis of more complex pharmacophores.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Among these, pyrrolidine derivatives have shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The presence of the chloropyridine group in 4-(3-chloropyridin-4-yl)pyrrolidine-3-carboxylic acid suggests potential interactions with biological receptors and enzymes, making it a compelling candidate for further investigation.

In the context of drug discovery, the synthesis and characterization of this compound have been influenced by cutting-edge methodologies. Modern techniques such as high-throughput screening and computational modeling have enabled researchers to explore the structural and functional properties of 4-(3-chloropyridin-4-yl)pyrrolidine-3-carboxylic acid more efficiently. These approaches have not only accelerated the identification of promising lead compounds but also provided insights into their mechanisms of action.

The chemical synthesis of 4-(3-chloropyridin-4-yl)pyrrolidine-3-carboxylic acid involves multi-step reactions that require precise control over reaction conditions. Key steps include the formation of the pyrrolidine ring and the introduction of the chloropyridine substituent. Advanced catalytic systems and ligands have been employed to optimize these reactions, ensuring high yields and purity. Additionally, green chemistry principles have been integrated into synthetic protocols to minimize environmental impact.

From a biological perspective, 4-(3-chloropyridin-4-yl)pyrrolidine-3-carboxylic acid has been investigated for its potential pharmacological effects. Preclinical studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, its interaction with protein kinases has been explored as a possible mechanism for treating cancerous conditions. Further research is needed to fully elucidate its therapeutic potential and safety profile.

The role of computational chemistry in understanding the properties of 4-(3-chloropyridin-4-yl)pyrrolidine-3-carboxylic acid cannot be overstated. Molecular modeling techniques have been used to predict how this compound might bind to biological targets at the atomic level. These simulations provide valuable insights into binding affinities, enzyme inhibition kinetics, and metabolic stability. Such information is crucial for designing derivatives with improved pharmacological properties.

The development of novel synthetic routes for 4-(3-chloropyridin-4-yl)pyrrolidine-3-carboxylic acid has also been influenced by recent technological advancements. Flow chemistry, for example, has enabled continuous manufacturing processes that enhance scalability and reproducibility. These innovations are particularly important for industrial applications where large quantities of high-quality compounds are required.

In conclusion, 4-(3-chloropyridin-4-yl)pyrrolidine-3-carboxylic acid (CAS No. 2167178-26-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.